2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-13(14-6-3-2-4-7-14)20-17(22)11-21-12-19-15(10-18(21)23)16-8-5-9-24-16/h2-10,12-13H,11H2,1H3,(H,20,22)
• InChI Key: ZVKOBMLWHZLNSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)CN2C=NC(=CC2=O)C3=CC=CS3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)-N-(1-phenylethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Crystallography

Crystallographic studies have provided insights into the structural configurations of related compounds. For instance, studies on the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(naphthalen-1-yl)acetamide and its derivatives demonstrate the compounds' folded conformations and intramolecular hydrogen bonding, stabilizing their structures. These investigations enhance our understanding of molecular interactions and can inform the design of new compounds with desired properties (Subasri et al., 2017).

Antimicrobial Activity

The synthesis and investigation of new compounds for antimicrobial activity is a crucial application. For example, the synthesis of novel thienopyrimidine linked rhodanine derivatives and their evaluation against various bacterial and fungal strains highlight the potential of these compounds in developing new antimicrobial agents. Compounds showing significant activity against pathogens like E. coli and B. subtilis underscore the importance of this research in addressing antibiotic resistance (Kerru et al., 2019).

Heterocyclic Chemistry

The compound's relevance extends to the synthesis of heterocyclic compounds, where it serves as a precursor or component in the construction of complex molecular architectures. These efforts contribute to the broader field of medicinal chemistry, offering pathways to new therapeutic agents and materials with unique properties. The creation of pyrimidinone and oxazinone derivatives, for example, demonstrates the compound's utility in generating new molecules with potential biological activity (Elian et al., 2014).